Cas no 2640895-79-8 (N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide)

• Product Name: N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide
• CAS No: 2640895-79-8
• MF: C₁₃H₂₀N₄O₂S
• MW: 296.388501167297
• CID: 5317063
• PubChem ID: 154829493
• Update Time: 2025-06-14

N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(6-Methyl-4-pyrimidinyl)-3-piperidinyl]cyclopropanesulfonamide
• 2640895-79-8
• N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide
• F6752-3261
• AKOS040723760

• Inchi： 1S/C13H20N4O2S/c1-10-7-13(15-9-14-10)17-6-2-3-11(8-17)16-20(18,19)12-4-5-12/h7,9,11-12,16H,2-6,8H2,1H3
• InChI Key： YPHGEECFEQHCRZ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1CN(C2C=C(C)N=CN=2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 296.13069707g/mol
• Monoisotopic Mass: 296.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.5±60.0 °C(Predicted)
• pka: 10.45±0.20(Predicted)

Additional information on N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide

Exploring the Potential of N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide (CAS No. 2640895-79-8) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide (CAS No. 2640895-79-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and piperidine scaffold, is being studied for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its sulfonamide moiety, which is known to enhance binding affinity and metabolic stability in drug candidates. The compound's structural complexity and modular design make it a promising candidate for further optimization in drug development pipelines.

The growing demand for novel small-molecule inhibitors and kinase-targeting agents has put N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide in the spotlight. Recent studies suggest that its cyclopropane ring contributes to improved bioavailability, a critical factor in oral drug formulations. With the rise of personalized medicine and precision oncology, this compound's ability to interact with specific biological targets is being rigorously investigated. Its 6-methylpyrimidin-4-yl group, in particular, has shown potential in modulating protein-protein interactions, a hot topic in current drug discovery research.

From a synthetic chemistry perspective, the preparation of CAS No. 2640895-79-8 presents interesting challenges that have spurred innovation in heterocyclic compound synthesis. The compound's piperidin-3-yl core requires sophisticated stereoselective synthesis techniques, making it a valuable case study for advanced organic chemistry students and professionals. Recent publications have highlighted novel routes to construct this molecular framework with improved yields and purity, addressing one of the most searched topics in pharmaceutical chemistry forums.

The physicochemical properties of N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide have become a subject of intense computational analysis. Modern molecular modeling approaches and AI-driven drug design platforms are being employed to predict its behavior in biological systems. This aligns perfectly with current industry trends toward in silico screening and virtual compound libraries, topics that consistently rank high in scientific search queries. The compound's balanced lipophilicity and polar surface area make it particularly interesting for CNS-targeted therapies, another area receiving substantial attention in research communities.

As the pharmaceutical industry continues to explore structure-activity relationships (SAR) for novel therapeutic agents, CAS No. 2640895-79-8 serves as an excellent template for medicinal chemistry optimization. Its modular structure allows for systematic modifications at multiple sites, enabling researchers to fine-tune pharmacological properties. This approach resonates with current industry needs for lead compound diversification and intellectual property expansion, concerns frequently voiced in patent literature and drug development conferences.

Looking toward future applications, the environmental fate and green chemistry aspects of synthesizing N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide are gaining attention. With increasing focus on sustainable pharmaceutical manufacturing, researchers are investigating catalytic methods and biodegradable auxiliaries for its production. These developments address growing public and regulatory concerns about pharmaceutical pollution, a topic that has seen exponential growth in search engine queries over recent years.

In conclusion, N-[1-(6-methylpyrimidin-4-yl)piperidin-3-yl]cyclopropanesulfonamide represents a fascinating case study at the intersection of medicinal chemistry, drug design, and pharmaceutical innovation. Its unique structural features and potential therapeutic applications continue to inspire research across multiple disciplines, making it a compound worth watching in coming years. As the scientific community seeks answers to complex questions about molecular targeting and drug efficacy, this molecule stands as a testament to the power of rational chemical structure design in addressing modern healthcare challenges.